Cas no 898775-00-3 (3-(3-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE)

• Product Name: 3-(3-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
• CAS No: 898775-00-3
• MF: C₁₇H₁₅F₃O₂
• MW: 308.295015573502
• MDL: MFCD03843129
• CID: 866803
• PubChem ID: 24725848
• Update Time: 2025-06-14

3-(3-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3-(3-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
• 3-(3-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• 898775-00-3
• AKOS016021481
• MFCD03843129
• DTXSID00644241

• MDL： MFCD03843129
• Inchi： 1S/C17H15F3O2/c1-22-15-4-2-3-12(11-15)5-10-16(21)13-6-8-14(9-7-13)17(18,19)20/h2-4,6-9,11H,5,10H2,1H3
• InChI Key： SWYHIMUQQNATTC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCC1C=CC=C(C=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 308.10241420g/mol
• Monoisotopic Mass: 308.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE

Comprehensive Overview of 3-(3-Methoxyphenyl)-4'-Trifluoromethylpropiophenone (CAS No. 898775-00-3)

3-(3-Methoxyphenyl)-4'-Trifluoromethylpropiophenone (CAS No. 898775-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique trifluoromethyl and methoxyphenyl functional groups, exhibits properties that make it valuable for applications in drug discovery and advanced material synthesis. Its molecular structure, combining aromatic and ketone functionalities, positions it as a versatile intermediate in organic chemistry.

The growing interest in fluorinated compounds like 3-(3-Methoxyphenyl)-4'-Trifluoromethylpropiophenone stems from their enhanced stability, bioavailability, and metabolic resistance—traits highly sought after in modern pharmaceuticals. Researchers are particularly intrigued by its potential role in designing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine. The compound’s CAS No. 898775-00-3 serves as a critical identifier for regulatory and commercial databases, ensuring traceability in global supply chains.

In material science, 3-(3-Methoxyphenyl)-4'-Trifluoromethylpropiophenone is explored for its utility in synthesizing high-performance polymers and liquid crystals. The trifluoromethyl group imparts hydrophobic properties and chemical inertness, making it ideal for applications requiring durability under extreme conditions. This aligns with the surge in demand for advanced electronic materials and sustainable coatings, topics frequently searched in academic and industrial forums.

From a synthetic chemistry perspective, the compound’s preparation involves Friedel-Crafts acylation and cross-coupling reactions, techniques widely discussed in peer-reviewed journals. Its methoxy and trifluoromethyl substituents offer regioselective control, a feature highlighted in recent publications on green chemistry and atom-efficient synthesis. These keywords resonate with researchers seeking eco-friendly methodologies, a dominant theme in 2024’s scientific discourse.

Analytical characterization of CAS No. 898775-00-3 typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural verification. Such protocols are critical given the compound’s use in high-throughput screening and lead optimization—areas where impurities could skew experimental outcomes. This emphasis on quality control addresses frequent queries about compound validation in online scientific communities.

Market-wise, 3-(3-Methoxyphenyl)-4'-Trifluoromethylpropiophenone is cataloged by suppliers catering to contract research organizations (CROs) and academic laboratories. Its pricing and availability are often indexed against demand for custom synthesis services, a trending search term among small-scale researchers. The compound’s niche applications also intersect with patent literature, where its derivatives are frequently claimed in intellectual property filings.

In summary, 3-(3-Methoxyphenyl)-4'-Trifluoromethylpropiophenone (CAS No. 898775-00-3) exemplifies the convergence of pharmaceutical innovation and material science. Its structural features and multifunctional roles ensure its relevance in cutting-edge research, while its commercial and regulatory profiles address practical concerns in procurement and application. As interdisciplinary studies expand, this compound is poised to remain a focal point in scientific and industrial advancements.